Cas no 136995-80-7 (1H-Imidazole, 2-[(3-chloropropyl)thio]-1-methyl-)

• Product Name: 1H-Imidazole, 2-[(3-chloropropyl)thio]-1-methyl-
• CAS No: 136995-80-7
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• CID: 1241631
• PubChem ID: 15040027
• Update Time: 2025-04-20

1H-Imidazole, 2-[(3-chloropropyl)thio]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-[(3-chloropropyl)thio]-1-methyl-
• 2-(3-chloropropylsulfanyl)-1-methylimidazole
• 2-[(3-Chloropropyl)sulfanyl]-1-methyl-1H-imidazole
• SCHEMBL9217653
• 136995-80-7
• DTXSID50567370

• Inchi： 1S/C7H11ClN2S/c1-10-5-4-9-7(10)11-6-2-3-8/h4-5H,2-3,6H2,1H3
• InChI Key： AKMNMCHDMVDOES-UHFFFAOYSA-N
• SMILES： ClCCCSC1=NC=CN1C

Computed Properties

• Exact Mass: 190.0331472g/mol
• Monoisotopic Mass: 190.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų